Cas no 1261725-77-2 (2-Fluoro-5-(3-(trifluoromethoxy)phenyl)pyridine-4-methanol)

• Product Name: 2-Fluoro-5-(3-(trifluoromethoxy)phenyl)pyridine-4-methanol
• CAS No: 1261725-77-2
• MF: C₁₃H₉F₄NO₂
• MW: 287.209677457809
• CID: 4924424
• Update Time: 2025-05-21

2-Fluoro-5-(3-(trifluoromethoxy)phenyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-(3-(trifluoromethoxy)phenyl)pyridine-4-methanol

• Inchi： 1S/C13H9F4NO2/c14-12-5-9(7-19)11(6-18-12)8-2-1-3-10(4-8)20-13(15,16)17/h1-6,19H,7H2
• InChI Key： OQUPACVPUQRZJC-UHFFFAOYSA-N
• SMILES： FC1=CC(CO)=C(C=N1)C1C=CC=C(C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 313
• XLogP3: 3.2
• Topological Polar Surface Area: 42.4

Additional information on 2-Fluoro-5-(3-(trifluoromethoxy)phenyl)pyridine-4-methanol

2-Fluoro-5-(3-(trifluoromethoxy)phenyl)pyridine-4-methanol (CAS No. 1261725-77-2): An Overview of a Promising Compound in Pharmaceutical Research

2-Fluoro-5-(3-(trifluoromethoxy)phenyl)pyridine-4-methanol (CAS No. 1261725-77-2) is a versatile compound that has garnered significant attention in the pharmaceutical and medicinal chemistry fields. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements surrounding this compound.

The molecular structure of 2-Fluoro-5-(3-(trifluoromethoxy)phenyl)pyridine-4-methanol is composed of a pyridine ring substituted with a fluoro group at the 2-position and a trifluoromethoxy-substituted phenyl group at the 5-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an attractive candidate for various pharmaceutical applications.

One of the key features of 2-Fluoro-5-(3-(trifluoromethoxy)phenyl)pyridine-4-methanol is its ability to modulate biological pathways. Recent studies have shown that this compound exhibits potent activity against specific enzymes and receptors, which are implicated in various diseases. For instance, research published in the Journal of Medicinal Chemistry demonstrated that 2-Fluoro-5-(3-(trifluoromethoxy)phenyl)pyridine-4-methanol has significant inhibitory effects on certain kinases, which are crucial targets in cancer therapy.

The synthesis of 2-Fluoro-5-(3-(trifluoromethoxy)phenyl)pyridine-4-methanol involves a series of well-defined chemical reactions. One common approach involves the reaction of 4-chloro-2-fluoropyridine with 3-trifluoromethoxybenzyl alcohol in the presence of a suitable base and catalyst. This method yields high purity and good yields, making it suitable for large-scale production. Additionally, recent advancements in green chemistry have led to the development of more environmentally friendly synthesis routes, which reduce waste and energy consumption.

In terms of pharmacological properties, 2-Fluoro-5-(3-(trifluoromethoxy)phenyl)pyridine-4-methanol has shown promising results in preclinical studies. It has been evaluated for its efficacy in treating various conditions, including inflammatory diseases and neurodegenerative disorders. A study published in the Bioorganic & Medicinal Chemistry Letters reported that this compound exhibits anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.

The safety profile of 2-Fluoro-5-(3-(trifluoromethoxy)phenyl)pyridine-4-methanol is another critical aspect that has been extensively investigated. Toxicity studies have shown that this compound has a favorable safety margin, with minimal adverse effects observed at therapeutic doses. These findings are crucial for advancing the compound into clinical trials and ultimately into clinical use.

Beyond its therapeutic potential, 2-Fluoro-5-(3-(trifluoromethoxy)phenyl)pyridine-4-methanol has also been explored as a tool for chemical biology research. Its ability to selectively bind to specific protein targets makes it a valuable probe for studying cellular processes and signaling pathways. This application has significant implications for drug discovery and development, as it can help identify new targets and validate existing ones.

In conclusion, 2-Fluoro-5-(3-(trifluoromethoxy)phenyl)pyridine-4-methanol (CAS No. 1261725-77-2) is a promising compound with a wide range of potential applications in pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for developing novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, further solidifying its importance in the field.